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Compound of Interest

Compound Name:
Carbamic acid, dimethyl-, butyl

ester

CAS No.: 7304-97-4

Cat. No.: B12924256

Get Quote

Executive Summary
Butyl dimethylcarbamate (

) is a valuable organic intermediate used in the synthesis of agrochemicals, pharmaceutical
scaffolds (specifically cholinergic agonists), and specialized solvents. While laboratory
synthesis often utilizes the highly toxic dimethylcarbamoyl chloride (DMCC), industrial scale-up
demands a protocol that balances safety, cost-efficiency, and atom economy.

This guide details the Chloroformate-Amine Condensation (Schotten-Baumann conditions) as

the primary method for kilogram-to-ton scale production. This route avoids the use of

carcinogenic DMCC, utilizes readily available precursors, and offers a straightforward

purification path via vacuum distillation.
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Property Specification

Chemical Name Butyl dimethylcarbamate

CAS Number 7304-97-4

Molecular Weight 145.20 g/mol

Boiling Point ~85–90 °C at 10 mmHg (Est. 195 °C atm)

Density ~0.94 g/mL

Solubility
Soluble in alcohols, ethers, toluene; insoluble in

water.

Strategic Route Selection
Three primary synthetic pathways exist. The Chloroformate Route (Method A) is selected for

scale-up due to its superior safety profile compared to Method B and lower capital expenditure

(CAPEX) compared to Method C.

Method A: Chloroformate Condensation
(Recommended)

Reaction:

Pros: High yield (>90%), commercially available starting materials, manageable exotherm,

avoids carcinogens.

Cons: Generates stoichiometric salt waste (NaCl).

Method B: Carbamoyl Chloride Substitution
Reaction:

Status:Not Recommended for Scale-Up.

Reasoning: DMCC is a potent alkylating agent and suspected human carcinogen. Handling

large quantities requires expensive containment (OEL < 0.005 ppm).
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Method C: Oxidative Carbonylation (Green Route)
Reaction:

Status: R&D Phase only.

Reasoning: Requires high-pressure autoclaves (CO gas) and expensive noble metal

catalysts.

Core Protocol: The Chloroformate Route
Scale: 10 kg Batch Basis Reaction Type: Biphasic Nucleophilic Substitution (Schotten-

Baumann)

Reagents & Materials
Reagent Equiv.[1][2][3]

Mass/Vol (10kg
Batch)

Role

n-Butyl Chloroformate

(98%)
1.0 9.6 kg Electrophile

Dimethylamine (DMA)

(40% aq)
1.1 8.7 kg (of solution) Nucleophile

Sodium Hydroxide

(50% aq)
1.2 6.6 kg Acid Scavenger

Toluene (or DCM) Solvent 20 L Solvent/Heat Sink

Water Solvent 10 L Salt Solubilization

Process Logic Diagram
The following DOT diagram illustrates the reaction workflow and critical control points (CCPs).
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Start: Reactor Preparation

Charge Toluene & DMA (aq)
Cool to 0-5°C

Controlled Addition:
Butyl Chloroformate
(Maintain T < 15°C)

Simultaneous NaOH Dosing
(Maintain pH 10-11)

Concurrent

Post-Addition Stir
(1 hour @ 20°C)

Phase Separation
(Remove Aqueous Brine)

Wash Organic Phase:
1. 5% HCl (Remove unreacted amine)

2. Water (Neutralize)

Vacuum Distillation
(Target: 85-90°C @ 10mmHg)

Final Product Packaging
(Butyl Dimethylcarbamate)

Click to download full resolution via product page

Caption: Process flow for the biphasic synthesis of butyl dimethylcarbamate, highlighting

concurrent dosing and critical temperature controls.
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Detailed Step-by-Step Protocol
Step 1: Reactor Setup & Charging

Equipment: Use a glass-lined or Hastelloy reactor equipped with an overhead stirrer, cooling

jacket, and dual dosing pumps.

Solvent Charge: Load Toluene (20 L) and Dimethylamine 40% aq (8.7 kg) into the reactor.

Cooling: Circulate glycol/water in the jacket to bring the internal temperature to 0–5 °C.

Expert Insight: Low temperature is critical to minimize the hydrolysis of butyl chloroformate

by the water present in the amine solution.

Step 2: Controlled Addition (The Critical Step)
Dosing: Begin adding n-Butyl Chloroformate (9.6 kg) via a dosing pump.

Rate Control: Adjust addition rate to maintain internal temperature below 15 °C. The reaction

is strongly exothermic.

pH Control: Simultaneously dose 50% NaOH to maintain pH between 10 and 11.

Why? If pH drops < 9, amine protonation (

) stops the reaction. If pH > 12, chloroformate hydrolysis accelerates.

Completion: After addition is complete, allow the mixture to warm to 20–25 °C and stir for 60

minutes.

Step 3: Work-Up & Purification[4]
Phase Separation: Stop stirring and allow phases to settle (15–30 min). Drain the lower

aqueous layer (containing NaCl and excess NaOH) to waste treatment.

Acid Wash: Wash the organic (upper) layer with 5% HCl solution (5 L).

Purpose: Converts unreacted Dimethylamine to its water-soluble hydrochloride salt,

removing it from the product.
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Neutral Wash: Wash with water (5 L) to remove trace acid. Check that the aqueous phase

pH is neutral (pH 6–8).

Solvent Strip: Distill off Toluene at atmospheric pressure (or mild vacuum) until pot

temperature reaches ~110 °C.

Fractional Distillation: Apply high vacuum (10–15 mmHg). Collect the main fraction boiling at

85–90 °C.

Yield Target: Expect 8.5–9.0 kg (85–90% theoretical yield).

Process Safety & Engineering Controls
The handling of chloroformates poses specific hazards that must be mitigated via engineering

controls.
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Hazard Risk Level Mitigation Strategy

Chloroformate Toxicity High

Use closed-loop dosing

systems. Install HCl/organic

vapor scrubbers on reactor

vents.

Exotherm Runaway Medium

Ensure cooling capacity

exceeds max heat generation

rate (

). Use interlocks to stop dosing

if

.

Flammability Medium

Toluene is flammable (Flash

point 4°C). Ground all

equipment; use nitrogen

blanketing.

Amine Odor Low (Nuisance)

Dimethylamine has a low odor

threshold. Exhaust scrubbers

with dilute sulfuric acid are

mandatory.

Quality Control (QC) Methods
Validate the final product using the following analytical standards.

1. Gas Chromatography (GC-FID)

Column: DB-5 or equivalent non-polar capillary column.

Method: Inject neat or in dilute Toluene.

Specification: >99.0% purity.

Impurities to watch: n-Butanol (hydrolysis byproduct), Bis(dimethylamino)methane (impurity

in amine).
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2. Water Content (Karl Fischer)

Specification: < 0.1% w/w.

Relevance: High water content can lead to hydrolysis upon storage.

3. Appearance

Specification: Clear, colorless liquid. Yellowing indicates oxidation or amine impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12924256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

